N-benzyl-5-bromofuran-2-carboxamide

• IUPAC Name: N-benzyl-5-bromofuran-2-carboxamide
• InChI: InChI=1S/C12H10BrNO2/c13-11-7-6-10(16-11)12(15)14-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,15)
• InChI Key: DUZGNGADSRKPPY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=CC=C(O2)Br
• Molecular Formula: C12H10BrNO2
• DSSTOX Substance ID: DTXSID70354047
• Molecular Weight: 280.12 g/mol
• CAS No.: 117845-23-5

Description

N-benzyl-5-bromofuran-2-carboxamide is a useful research compound. Its molecular formula is C12H10BrNO2 and its molecular weight is 280.12 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactions

• N-benzyl-5-bromofuran-2-carboxamide is used in chemical reactions involving ortho-alkylation of carboxamides. A study demonstrated that using 8-aminoquinoline-based aryl carboxamides, direct ortho-alkylation can be achieved with high yields and regioselectivity. The reactions proceed without overalkylation and are efficient with secondary bromides and iodides (Fruchey, Monks, & Cook, 2014).

Heterocyclic Chemistry

• In the field of heterocyclic chemistry, N-benzyl-2H-azirine-2-carboxamides, which are related to this compound, have been studied for their reaction with dialkyl phosphite, yielding benzamido-N-benzyl-acetamides (Nishiwaki & Fujiyama, 1972).

Biomedical Research

• This compound derivatives have been investigated for their cholinesterase inhibitory activity, which is significant in the context of Alzheimer's disease. Some synthesized compounds showed potent butyrylcholinesterase inhibition, suggesting their potential in treating neurodegenerative diseases (Abedinifar et al., 2018).

Antiviral Research

• Analogs of this compound, specifically N-benzyl-N-phenylthiophene-2-carboxamide analogues, have shown promise as inhibitors of human enterovirus 71, an important pathogen in pediatric infectious diseases (Pan et al., 2015).

Synthetic Methods

• N-benzylcarboxamides, including this compound, can be efficiently cleaved using N-bromosuccinimide at room temperature. This process is essential in organic synthesis for producing various functionalized compounds (Kuang et al., 2007).